Cas no 1227591-50-5 (2-Amino-5-bromopyridine-4-acetonitrile)

• Product Name: 2-Amino-5-bromopyridine-4-acetonitrile
• CAS No: 1227591-50-5
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4913849
• Update Time: 2025-06-30

2-Amino-5-bromopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromopyridine-4-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-6-4-11-7(10)3-5(6)1-2-9/h3-4H,1H2,(H2,10,11)
• InChI Key： JZJRVOLLYFPUMW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1CC#N)N

Computed Properties

• Exact Mass: 210.975
• Monoisotopic Mass: 210.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-5-bromopyridine-4-acetonitrile

2-Amino-5-Bromopyridine-4-Acetonitrile (CAS No. 1227591-50-5): A Comprehensive Overview

Introduction to 2-Amino-5-Bromopyridine-4-Acetonitrile 2-Amino-5-bromopyridine-4-acetonitrile (CAS No. 1227591-50-5) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring an amino group, a bromine atom, and an acetonitrile moiety, exhibits a wide range of applications and properties that make it a valuable molecule for research and development. The molecular formula of 2-amino-5-bromopyridine-4-acetonitrile is C6H4BrN3, with a molecular weight of approximately 188.0 g/mol. Its structure consists of a pyridine ring substituted with an amino group at position 2, a bromine atom at position 5, and an acetonitrile group at position 4. This substitution pattern imparts the compound with unique electronic and steric properties, making it suitable for various chemical reactions and applications.

Synthesis and Chemical Properties The synthesis of 2-amino-5-bromopyridine-4-acetonitrile involves multi-step organic reactions, often starting from pyridine derivatives or intermediates. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. The synthesis typically involves nucleophilic substitution, oxidation, or coupling reactions, depending on the desired pathway. Chemically, 2-amino-5-bromopyridine-4-acetonitrile is known for its reactivity towards nucleophilic aromatic substitution due to the electron-withdrawing effects of the acetonitrile and bromine groups. These groups activate specific positions on the pyridine ring for further functionalization, making the compound a valuable intermediate in organic synthesis.

Applications in Pharmacology In the field of pharmacology, 2-amino-5-bromopyridine-4-acetonitrile has shown promise as a lead compound for drug discovery. Its structural features make it an attractive candidate for designing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Recent studies have demonstrated that this compound exhibits potent anti-proliferative activity against cancer cell lines. The amino group and acetonitrile moiety contribute to its ability to interact with cellular targets, while the bromine atom enhances its pharmacokinetic properties by improving solubility and bioavailability.

Materials Science Applications Beyond pharmacology, 2-amino-5-bromopyridine-4-acetonitrile has found applications in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in its structure provide coordination sites for metal ions, enabling the formation of robust frameworks with potential applications in gas storage, catalysis, and sensing technologies. Recent research has focused on incorporating this compound into MOFs to enhance their stability and functionality under various conditions. The bromine atom also plays a role in tuning the electronic properties of these materials, making them suitable for energy-related applications.

Environmental Considerations As with any chemical compound, understanding the environmental impact of 2-amino-5-bromopyridine-4-acetonitrile is crucial for its sustainable use. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its environmental footprint over time. Regulatory bodies have established guidelines to ensure safe handling and disposal of this compound during industrial processes. Compliance with these guidelines is essential to minimize any adverse effects on ecosystems.

Future Directions Looking ahead, ongoing research aims to further explore the potential of 2-amino-5-bromopyridine-4-acetonitrile in emerging fields such as green chemistry and nanotechnology. Its unique properties make it a promising candidate for developing eco-friendly chemical processes and innovative materials. Collaborative efforts between academia and industry are expected to drive advancements in synthesizing this compound on a larger scale while maintaining high quality standards. Additionally, interdisciplinary research will likely uncover new applications that leverage its distinctive chemical attributes.

In conclusion, 2-amino-5-bromopyridine-4-acetonitrile (CAS No. 1227591-50) stands out as a multifaceted organic compound with diverse applications across various scientific disciplines. Its structural features provide a foundation for innovative research directions that promise to enhance our understanding of its potential contributions to medicine